Cas no 854035-98-6 (N-(benzenesulfonyl)-N-4-chloro-3-(trifluoromethyl)phenylbenzenesulfonamide)

• Product Name: N-(benzenesulfonyl)-N-4-chloro-3-(trifluoromethyl)phenylbenzenesulfonamide
• CAS No: 854035-98-6
• MF: C₁₉H₁₃ClF₃NO₄S₂
• MW: 475.889032125473
• CID: 3107505
• PubChem ID: 4868352
• Update Time: 2025-05-20

N-(benzenesulfonyl)-N-4-chloro-3-(trifluoromethyl)phenylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[4-chloro-3-(trifluoromethyl)phenyl]-N-(phenylsulfonyl)benzenesulfonamide
• N-(benzenesulfonyl)-N-4-chloro-3-(trifluoromethyl)phenylbenzenesulfonamide
• G21600
• Z90669078
• EN300-10980
• 854035-98-6
• AKOS000117370
• N-(benzenesulfonyl)-N-[4-chloro-3-(trifluoromethyl)phenyl]benzenesulfonamide
• EJB03598

• Inchi： 1S/C19H13ClF3NO4S2/c20-18-12-11-14(13-17(18)19(21,22)23)24(29(25,26)15-7-3-1-4-8-15)30(27,28)16-9-5-2-6-10-16/h1-13H
• InChI Key： ZNCQWCQHIMKWIE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)N(S(C1C=CC=CC=1)(=O)=O)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 474.9926624Da
• Monoisotopic Mass: 474.9926624Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 88.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(benzenesulfonyl)-N-4-chloro-3-(trifluoromethyl)phenylbenzenesulfonamide

N-(Benzenesulfonyl)-N-4-Chloro-3-(Trifluoromethyl)Phenylbenzenesulfonamide: A Comprehensive Overview

The compound with CAS No. 854035-98-6, commonly referred to as N-(benzenesulfonyl)-N-4-chloro-3-(trifluoromethyl)phenylbenzenesulfonamide, is a highly specialized organic compound with significant applications in modern chemical research and development. This compound belongs to the class of sulfonamides, which are widely studied for their potential in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by the presence of a benzenesulfonyl group and a 4-chloro-3-(trifluoromethyl)phenyl group, which contribute to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced catalytic methods and optimized reaction conditions. The benzenesulfonyl group is known for its electron-withdrawing properties, which enhance the stability and reactivity of the molecule. Similarly, the 4-chloro-3-(trifluoromethyl)phenyl group introduces additional electronic effects, making this compound a versatile building block in various chemical transformations.

One of the most promising applications of N-(benzenesulfonyl)-N-4-chloro-3-(trifluoromethyl)phenylbenzenesulfonamide lies in its potential as an intermediate in drug discovery. Researchers have explored its role in the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory conditions. The compound's ability to modulate key biological pathways has been extensively studied, with recent findings highlighting its potential as a lead compound for further optimization.

In addition to its pharmaceutical applications, this compound has also gained attention in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as semiconductors and optoelectronic devices. Recent studies have demonstrated its ability to enhance the performance of organic light-emitting diodes (OLEDs) by improving charge transport properties and emission efficiency.

The synthesis of N-(benzenesulfonyl)-N-4-chloro-3-(trifluoromethyl)phenylbenzenesulfonamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the preparation of intermediate sulfonic acids and subsequent coupling reactions to form the final product. The use of modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has been instrumental in confirming the compound's structure and purity.

From an environmental perspective, the ecological impact of this compound has been a subject of recent research. Studies have focused on its biodegradability and potential toxicity to aquatic organisms. Preliminary results suggest that while the compound exhibits moderate persistence in certain environments, it does not pose significant risks under normal usage conditions.

In conclusion, N-(benzenesulfonyl)-N-4-chloro-3-(trifluoromethyl)phenylbenzenesulfonamide is a multifaceted compound with diverse applications across various fields. Its unique chemical structure, combined with recent advancements in synthetic methods and application studies, positions it as a valuable tool in both academic research and industrial development. As research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in shaping future innovations in chemistry and related disciplines.